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Compound of Interest

Compound Name: 7-Mercapto-4-methylcoumarin

Cat. No.: B161817 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 7-Mercapto-4-methylcoumarin (CAS No.

137215-27-1). Adherence to these procedures is critical for personnel safety and environmental

protection.

Hazard Identification and Personal Protective
Equipment
7-Mercapto-4-methylcoumarin is classified as a substance that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2] It is crucial to wear appropriate personal

protective equipment (PPE) at all times when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side shields. A

face shield may also be

necessary.[1]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection
Protective gloves (e.g., nitrile).

[1][3]

To prevent skin contact which

can cause irritation.[1][2]

Body Protection

Laboratory coat or other

suitable protective clothing.[1]

[2]

To prevent contamination of

personal clothing.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4]

Required if dust formation is

likely or when handling outside

of a well-ventilated area to

prevent respiratory irritation.[1]

[2]

Foot Protection Safety shoes.[1]

To provide additional

protection in the laboratory

environment.[5]

First Aid Measures
Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[1]

Table 2: First Aid Procedures
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[1][6]

Skin Contact

Immediately flush the contaminated skin with

soap and water.[6] Remove contaminated

clothing and wash it before reuse.[2] If skin

irritation persists, get medical advice/attention.

[1][2]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][7] Remove contact

lenses, if present and easy to do. Continue

rinsing and get medical attention.[1]

Ingestion

Do NOT induce vomiting.[1][7] If the person is

conscious, rinse their mouth with water.[1]

Never give anything by mouth to an

unconscious person.[1][7] Get medical

advice/attention.[1]

Handling, Storage, and Disposal
Handling:

Ensure good ventilation of the work station.[1]

Avoid breathing dust, mist, or spray.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1]
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Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed when not in use.[1][4]

Recommended storage temperature is 2 - 8 °C in an explosion-proof refrigerator.[1]

Store locked up.[1][2]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

Disposal: The primary method for the disposal of 7-Mercapto-4-methylcoumarin is through an

approved waste disposal plant.[1][8] Do not dispose of this chemical with household garbage or

allow it to enter the sewage system.[8]

Accidental Release Measures:

Evacuate unnecessary personnel.[1]

Ensure adequate ventilation.[1]

Avoid generating dust.[2]

Wear appropriate PPE as outlined in Table 1.

For minor spills, sweep or shovel the material into a suitable, labeled container for disposal.

[1][2]

For major spills, clear the area and move upwind.[2] Prevent the spillage from entering

drains or waterways.[2]

Experimental Workflow: Safe Handling of 7-
Mercapto-4-methylcoumarin
The following diagram outlines the standard operating procedure for safely handling 7-
Mercapto-4-methylcoumarin in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Proceed to handling

Weigh/handle the chemical

Perform experiment

Decontaminate work surfaces

Experiment complete

Dispose of waste in a labeled, sealed container

Remove and dispose of PPE properly

Wash hands thoroughly
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Safe handling workflow for 7-Mercapto-4-methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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